Cas no 119454-82-9 (Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]-)

Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]- structure
119454-82-9 structure
Product Name:Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]-
CAS No:119454-82-9
MF:C23H26O2
MW:334.451346874237
CID:156291
PubChem ID:6439770
Update Time:2025-04-19

Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]-
    • 4-[(E)-2-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)ethenyl]benzoic acid
    • 4-[2-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-vinyl]-benzoic acid
    • Benzoic acid, 4-(2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl)-, (E)-
    • SCHEMBL1615597
    • BDBM50282692
    • 4-((E)-2-(1,2,3,4-Tetrahydro-1,1,4,4-tetramethylnaphthalen-6-yl)vinyl)benzoic acid
    • CHEMBL12585
    • AGN 191662
    • 119454-82-9
    • KXJOGQVGIGUXDY-AATRIKPKSA-N
    • 4-[(E)-2-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-vinyl]-benzoic acid
    • ANG 191662
    • Inchi: 1S/C23H26O2/c1-22(2)13-14-23(3,4)20-15-17(9-12-19(20)22)6-5-16-7-10-18(11-8-16)21(24)25/h5-12,15H,13-14H2,1-4H3,(H,24,25)/b6-5+
    • InChI Key: KXJOGQVGIGUXDY-AATRIKPKSA-N
    • SMILES: OC(C1C=CC(=CC=1)/C=C/C1C=CC2=C(C=1)C(C)(C)CCC2(C)C)=O

Computed Properties

  • Exact Mass: 334.19328
  • Monoisotopic Mass: 334.19328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 6.8

Experimental Properties

  • Density: 1.082
  • Boiling Point: 492.6°Cat760mmHg
  • Flash Point: 229°C
  • Refractive Index: 1.602
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